Cas no 188726-21-8 (Benzene, 1-methoxy-4-(2,2,2-trifluoro-1,1-dimethylethyl)-)

• Product Name: Benzene, 1-methoxy-4-(2,2,2-trifluoro-1,1-dimethylethyl)-
• CAS No: 188726-21-8
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• MDL: MFCD27946664
• CID: 3842417
• PubChem ID: 18333624
• Update Time: 2025-06-14

Benzene, 1-methoxy-4-(2,2,2-trifluoro-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-(2,2,2-trifluoro-1,1-dimethylethyl)-
• 1-METHOXY-4-(1,1,1-TRIFLUORO-2-METHYLPROPAN-2-YL)BENZENE
• SCHEMBL1246270
• 188726-21-8
• 4-(1,1-Dimethyl-2,2,2-trifluoroethyl)anisole
• F50566

• MDL： MFCD27946664
• Inchi： 1S/C11H13F3O/c1-10(2,11(12,13)14)8-4-6-9(15-3)7-5-8/h4-7H,1-3H3
• InChI Key： CMSIQDAXCFGKBQ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)C1C=CC(=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 218.09184952g/mol
• Monoisotopic Mass: 218.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzene, 1-methoxy-4-(2,2,2-trifluoro-1,1-dimethylethyl)-

Comprehensive Overview of Benzene, 1-methoxy-4-(2,2,2-trifluoro-1,1-dimethylethyl)- (CAS No. 188726-21-8)

The chemical compound Benzene, 1-methoxy-4-(2,2,2-trifluoro-1,1-dimethylethyl)- (CAS No. 188726-21-8) is a specialized aromatic derivative with a unique molecular structure. Its trifluoro-dimethylethyl and methoxy functional groups make it a subject of interest in organic synthesis and material science. Researchers and industries are increasingly exploring its potential applications due to its distinct electronic and steric properties.

In recent years, the demand for fluorinated aromatic compounds has surged, driven by their utility in pharmaceuticals, agrochemicals, and advanced materials. The presence of the trifluoromethyl group in Benzene, 1-methoxy-4-(2,2,2-trifluoro-1,1-dimethylethyl)- enhances its lipophilicity and metabolic stability, making it a candidate for drug discovery. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, as highlighted by recent publications and patent filings.

The compound’s CAS No. 188726-21-8 is often searched in academic and industrial databases, reflecting its relevance in high-performance materials and catalysis. Its methoxy-substituted benzene core is a common motif in ligands for asymmetric synthesis, a hot topic in green chemistry. Users frequently inquire about its synthetic routes, physical properties, and safety data, underscoring the need for detailed technical profiles.

From an environmental perspective, the persistence and bioaccumulation of fluorinated compounds are under scrutiny. However, the 1-methoxy-4-(2,2,2-trifluoro-1,1-dimethylethyl)-benzene structure may offer advantages in biodegradability due to its ether linkage, a feature increasingly valued in sustainable chemistry. This positions it as a potential alternative to more persistent polyfluorinated substances.

In material science, the compound’s electron-withdrawing trifluoromethyl group and methoxy donor create a push-pull effect, useful in organic electronics and photovoltaic materials. Searches for fluorinated benzene derivatives in OLEDs or charge-transfer complexes often lead to discussions about its analogs, highlighting its indirect role in cutting-edge technologies.

Analytical methods for characterizing CAS No. 188726-21-8, such as NMR spectroscopy and mass spectrometry, are frequently queried by chemists. The compound’s high purity synthesis is also a common research focus, particularly for applications requiring precise stoichiometry, like metal-organic frameworks (MOFs) or supramolecular chemistry.

In summary, Benzene, 1-methoxy-4-(2,2,2-trifluoro-1,1-dimethylethyl)- represents a versatile building block with multidisciplinary appeal. Its CAS No. 188726-21-8 serves as a gateway to exploring advancements in fluorine chemistry, sustainable materials, and catalytic systems, addressing both current industrial needs and future scientific challenges.